![molecular formula C13H25NO3S2 B6600603 tert-butyl 1-oxa-4,10-dithia-7-azacyclododecane-7-carboxylate CAS No. 557079-13-7](/img/structure/B6600603.png)
tert-butyl 1-oxa-4,10-dithia-7-azacyclododecane-7-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tert-butyl 1-oxa-4,10-dithia-7-azacyclododecane-7-carboxylate (TBOADC) is a synthetic organic compound, first synthesized in 2002, and has since been used in a variety of scientific research applications. It is a unique molecule due to its ability to form stable complexes with transition metal ions, making it a useful tool for the study of metal-organic interactions. In addition, TBOADC has been investigated for its potential applications in biochemistry and physiology, as well as its advantages and limitations for laboratory experiments.
Scientific Research Applications
Tert-butyl 1-oxa-4,10-dithia-7-azacyclododecane-7-carboxylate has been used in a variety of scientific research applications, particularly in the study of metal-organic interactions. It has been used to form stable complexes with transition metal ions, such as copper and zinc, which can be used to study their coordination chemistry. In addition, tert-butyl 1-oxa-4,10-dithia-7-azacyclododecane-7-carboxylate has been used in the study of biochemistry and physiology, as it is able to bind to proteins and other biomolecules. This makes it a useful tool for studying the structure and function of proteins and other biomolecules.
Mechanism of Action
Tert-butyl 1-oxa-4,10-dithia-7-azacyclododecane-7-carboxylate is able to bind to proteins and other biomolecules due to its ability to form stable complexes with transition metal ions. The binding of tert-butyl 1-oxa-4,10-dithia-7-azacyclododecane-7-carboxylate to proteins and other biomolecules is believed to be due to the formation of a coordination bond between the transition metal ion and the carboxylate group of tert-butyl 1-oxa-4,10-dithia-7-azacyclododecane-7-carboxylate. This coordination bond allows tert-butyl 1-oxa-4,10-dithia-7-azacyclododecane-7-carboxylate to bind to proteins and other biomolecules, allowing it to be used as a tool for studying their structure and function.
Biochemical and Physiological Effects
tert-butyl 1-oxa-4,10-dithia-7-azacyclododecane-7-carboxylate has been investigated for its potential applications in biochemistry and physiology. It has been shown to bind to proteins and other biomolecules, allowing it to be used as a tool for studying their structure and function. In addition, tert-butyl 1-oxa-4,10-dithia-7-azacyclododecane-7-carboxylate has been investigated for its potential to act as an inhibitor of certain enzymes, such as cytochrome P450 enzymes. This could potentially be used in the development of drugs that target these enzymes.
Advantages and Limitations for Lab Experiments
Tert-butyl 1-oxa-4,10-dithia-7-azacyclododecane-7-carboxylate has several advantages for laboratory experiments. It is stable in aqueous solutions, making it easy to handle and store. In addition, it is able to form stable complexes with transition metal ions, making it a useful tool for the study of metal-organic interactions. However, tert-butyl 1-oxa-4,10-dithia-7-azacyclododecane-7-carboxylate also has some limitations. It is not able to bind to some proteins and other biomolecules, limiting its utility in the study of these molecules. In addition, it is not able to act as an inhibitor of certain enzymes, limiting its potential applications in drug development.
Future Directions
There are several potential future directions for the use of tert-butyl 1-oxa-4,10-dithia-7-azacyclododecane-7-carboxylate. One potential direction is the development of new drugs that target specific enzymes, such as cytochrome P450 enzymes. Another potential direction is the use of tert-butyl 1-oxa-4,10-dithia-7-azacyclododecane-7-carboxylate as a tool for studying the structure and function of proteins and other biomolecules. Finally, tert-butyl 1-oxa-4,10-dithia-7-azacyclododecane-7-carboxylate could be used to form stable complexes with transition metal ions, allowing for the further study of metal-organic interactions.
Synthesis Methods
Tert-butyl 1-oxa-4,10-dithia-7-azacyclododecane-7-carboxylate is synthesized through a two-step reaction, beginning with the reaction of 1,4-dibromobutane with 7-azacyclododecane in an aqueous solution of sodium hydroxide. This reaction produces the intermediate product, 1-bromo-4,10-dithia-7-azacyclododecane. The second step involves the reaction of this intermediate product with tert-butyl bromide in aqueous acetic acid, producing the final product, tert-butyl 1-oxa-4,10-dithia-7-azacyclododecane-7-carboxylate.
properties
IUPAC Name |
tert-butyl 1-oxa-4,10-dithia-7-azacyclododecane-7-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H25NO3S2/c1-13(2,3)17-12(15)14-4-8-18-10-6-16-7-11-19-9-5-14/h4-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTXNJPXWRWNASO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCSCCOCCSCC1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H25NO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl 1-oxa-4,10-dithia-7-azacyclododecane-7-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.